molecular formula C10H9BrO2 B6244428 Cinnamic acid, alpha-bromo-, methyl ester CAS No. 24127-62-6

Cinnamic acid, alpha-bromo-, methyl ester

Cat. No. B6244428
CAS RN: 24127-62-6
M. Wt: 241.08 g/mol
InChI Key: UDGLSFZOLJZPTH-CLFYSBASSA-N
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Description

Methyl 2-bromo-3-phenylprop-2-enoate is a chemical compound with the molecular formula C10H9BrO2 . It has a molecular weight of approximately 241.08 g/mol .


Molecular Structure Analysis

The molecular structure of methyl 2-bromo-3-phenylprop-2-enoate consists of a phenyl group attached to a prop-2-enoate group, which is further substituted with a bromine atom and a methyl ester .


Physical And Chemical Properties Analysis

Methyl 2-bromo-3-phenylprop-2-enoate is a liquid at room temperature . It has a melting point of 162-167°C .

Safety and Hazards

Methyl 2-bromo-3-phenylprop-2-enoate may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use only in well-ventilated areas .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-bromo-3-phenylprop-2-enoate involves the bromination of methyl cinnamate followed by the elimination of a proton to form the final product.", "Starting Materials": [ "Methyl cinnamate", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 10 g of methyl cinnamate in 50 mL of acetic acid.", "Step 2: Add 10 mL of bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine, stir the solution for an additional 30 minutes.", "Step 4: Add 50 mL of water to the reaction mixture and stir for 10 minutes.", "Step 5: Add 10 g of sodium hydroxide to the reaction mixture and stir for 10 minutes.", "Step 6: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 7: Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] }

CAS RN

24127-62-6

Molecular Formula

C10H9BrO2

Molecular Weight

241.08 g/mol

IUPAC Name

methyl (Z)-2-bromo-3-phenylprop-2-enoate

InChI

InChI=1S/C10H9BrO2/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-7H,1H3/b9-7-

InChI Key

UDGLSFZOLJZPTH-CLFYSBASSA-N

Isomeric SMILES

COC(=O)/C(=C/C1=CC=CC=C1)/Br

Canonical SMILES

COC(=O)C(=CC1=CC=CC=C1)Br

Purity

95

Origin of Product

United States

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